Cas no 148407-41-4 (2-Oxiranecarboxylicacid, 3-nonyl-, (2S,3R)-)

• Product Name: 2-Oxiranecarboxylicacid, 3-nonyl-, (2S,3R)-
• CAS No: 148407-41-4
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 188720
• PubChem ID: 451587
• Update Time: 2025-04-19

2-Oxiranecarboxylicacid, 3-nonyl-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-nonyl-, (2S,3R)-
• Oxiranecarboxylic acid, 3-nonyl-, (2S-trans)-
• (2S,3R)-3-nonyloxirane-2-carboxylic acid
• DTXSID20163984
• 148407-41-4
• (2S-trans)-Epoxydodecenoic acid
• SCHEMBL5194066

• Inchi： 1S/C12H22O3/c1-2-3-4-5-6-7-8-9-10-11(15-10)12(13)14/h10-11H,2-9H2,1H3,(H,13,14)/t10-,11+/m1/s1
• InChI Key： GKFRIEODGWKPMO-MNOVXSKESA-N
• SMILES： O1[C@H](C(=O)O)[C@H]1CCCCCCCCC

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.022
• Boiling Point: 331.9°C at 760 mmHg
• Flash Point: 120.3°C
• Refractive Index: 1.471
• PSA: 49.83